4-Iodo-1-methyl-1H-imidazole, HCl

• IUPAC Name: 4-iodo-1-methylimidazole;hydrochloride
• InChI: InChI=1S/C4H5IN2.ClH/c1-7-2-4(5)6-3-7;/h2-3H,1H3;1H
• InChI Key: XGCYPLUTJZOYTB-UHFFFAOYSA-N
• Canonical SMILES: CN1C=C(N=C1)I.Cl
• Molecular Formula: C4H6ClIN2
• DSSTOX Substance ID: DTXSID80656761
• Molecular Weight: 244.46 g/mol
• CAS No.: 871333-96-9

Description

4-Iodo-1-methyl-1H-imidazole, HCl is a useful research compound. Its molecular formula is C4H6ClIN2 and its molecular weight is 244.46. The purity is usually 95%.
BenchChem offers high-quality this compound suitable for many research applications. Different packaging options are available to accommodate customers' requirements. Please inquire for more information about this compound including the price, delivery time, and more detailed information at info@benchchem.com.

Scientific Research Applications

Immune Response Modifiers and Topical Agents

Imidazole derivatives, such as imiquimod, have been recognized for their immune-modifying properties. These compounds activate the immune system by inducing cytokines like IFN-α, -β, and several interleukins, despite lacking inherent antiviral or antiproliferative activity in vitro. This unique mechanism supports their use as innovative topical agents for treating various cutaneous diseases, including genital warts, herpes, and basal cell carcinoma, highlighting their potential beyond conventional therapeutic applications (Syed, 2001).

Synthesis and Biological Properties of Phosphorylated Derivatives

Research on 4-phosphorylated imidazole derivatives has unveiled methods for their synthesis and revealed their chemical and biological activities. These compounds exhibit a broad spectrum of biological actions, including antiviral, antitumoral, and antihypertensive effects, due to their presence in various natural molecules and synthetic drugs. The systematic exploration of these derivatives underscores the versatility of imidazole scaffolds in medicinal chemistry and drug development (Abdurakhmanova et al., 2018).

Antimicrobial Activities

Imidazole compounds serve as key raw materials in the pharmaceutical industry for producing antifungal drugs like ketoconazole and clotrimazole. Their effectiveness against microbial resistance makes them invaluable in addressing the challenge of emerging new strains of organisms. The recommendation for synthesizing more imidazole derivatives emphasizes their critical role in expanding the arsenal against microbial infections (American Journal of IT and Applied Sciences Research, 2022).

Electrochemical Sensor Applications

The unique porosity and chemical architecture of Zinc imidazole frameworks (ZIF-8), derivatives of imidazole, have been extensively explored for electrochemical sensor applications. By engineering the ZIF-8 pore to encapsulate nanoparticles or organic compounds, researchers have significantly enhanced its native electrochemical properties, making it a promising material for developing advanced sensors (Paul et al., 2022).

Corrosion Inhibition

Imidazoline derivatives, closely related to imidazoles, have shown effectiveness as corrosion inhibitors. Their structure facilitates strong adsorption onto metal surfaces, providing a protective barrier against corrosion. This application is particularly relevant in the petroleum industry, where these compounds are valued for their environmental friendliness and cost-effectiveness (Sriplai & Sombatmankhong, 2023).

Safety and Hazards

4-Iodo-1-methyl-1H-imidazole, HCl should be handled with care. It is recommended to avoid breathing its dust/fume/gas/mist/vapors/spray and to avoid contact with skin and eyes. Use of personal protective equipment and wearing chemical impermeable gloves is advised.

Mechanism of Action

Target of Action

Imidazole compounds are known to interact with various biological targets, including enzymes and receptors, due to their versatile structure .

Mode of Action

Imidazole compounds can interact with their targets in various ways, such as through hydrogen bonding or ionic interactions . The presence of the iodine atom might also influence the compound’s interaction with its targets .

Biochemical Pathways

Imidazole compounds are known to be involved in a wide range of biochemical processes .

Result of Action

Imidazole compounds are known to exhibit a wide range of biological activities, including antibacterial, antifungal, and anti-inflammatory effects .

Action Environment

Factors such as ph, temperature, and the presence of other compounds can potentially influence the action of imidazole compounds .